Cas no 1696171-04-6 (1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid)

1-(2-Ethoxyethyl)-1H-imidazole-4-carboxylic acid is a versatile heterocyclic compound featuring an imidazole core functionalized with a carboxylic acid group and an ethoxyethyl side chain. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The ethoxyethyl moiety enhances solubility in organic solvents, facilitating further derivatization, while the carboxylic acid group allows for straightforward functional group transformations. Its stability under mild conditions and compatibility with various reaction conditions make it a practical choice for constructing complex molecules. The compound is typically handled under standard laboratory conditions, ensuring ease of use in research and industrial settings.
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid structure
1696171-04-6 structure
Product name:1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
CAS No:1696171-04-6
MF:C8H12N2O3
MW:184.192481994629
CID:5580042

1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylic acid, 1-(2-ethoxyethyl)-
    • 1-(2-Ethoxyethyl)-1h-imidazole-4-carboxylic Acid
    • 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
    • Inchi: 1S/C8H12N2O3/c1-2-13-4-3-10-5-7(8(11)12)9-6-10/h5-6H,2-4H2,1H3,(H,11,12)
    • InChI Key: FIBXNXJORGZYGJ-UHFFFAOYSA-N
    • SMILES: C1N(CCOCC)C=C(C(O)=O)N=1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 407.6±25.0 °C at 760 mmHg
  • Flash Point: 200.3±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • pka: 1.57±0.10(Predicted)

1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid Security Information

1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-2859-10g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
10g
$3672.0 2023-09-07
Life Chemicals
F1907-2859-5g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
5g
$2626.0 2023-09-07
Life Chemicals
F1907-2859-2.5g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
2.5g
$1746.0 2023-09-07
TRC
E118726-1g
1-(2-Ethoxyethyl)-1h-imidazole-4-carboxylic Acid
1696171-04-6
1g
$ 570.00 2022-06-05
TRC
E118726-500mg
1-(2-Ethoxyethyl)-1h-imidazole-4-carboxylic Acid
1696171-04-6
500mg
$ 365.00 2022-06-05
Life Chemicals
F1907-2859-0.5g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
0.5g
$760.0 2023-09-07
Life Chemicals
F1907-2859-1g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
1g
$801.0 2023-09-07
Life Chemicals
F1907-2859-0.25g
1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid
1696171-04-6 95%+
0.25g
$722.0 2023-09-07
TRC
E118726-100mg
1-(2-Ethoxyethyl)-1h-imidazole-4-carboxylic Acid
1696171-04-6
100mg
$ 95.00 2022-06-05

Additional information on 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1696171-04-6)

The compound 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1696171-04-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an imidazole ring and an ethoxyethyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug development, especially in the design of enzyme inhibitors and receptor modulators. The presence of the carboxylic acid functional group further enhances its reactivity, allowing for diverse chemical modifications.

In recent years, the demand for imidazole derivatives has surged due to their widespread use in medicinal chemistry. 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid stands out due to its balanced hydrophilicity and lipophilicity, which is critical for optimizing drug bioavailability. This property aligns with the growing focus on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization in drug discovery. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly explored for their potential in targeted therapies.

The synthesis of 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions, including alkylation and carboxylation processes. Its CAS No. 1696171-04-6 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with global trends toward sustainable chemical production.

Another area of interest is the compound's potential role in bioconjugation and prodrug development. The carboxylic acid moiety allows for covalent attachment to biomolecules, enabling the creation of hybrid therapeutics. This is particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. Additionally, its imidazole core is known to participate in hydrogen bonding, which can enhance binding affinity in drug-receptor interactions.

From a commercial perspective, 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid is often sourced by pharmaceutical companies and academic labs for exploratory studies. Its CAS No. 1696171-04-6 ensures transparency in supply chains, addressing the increasing demand for traceability in chemical procurement. As the industry embraces digital transformation, tools like AI-driven chemical prediction models are being used to identify novel applications for such compounds, further driving innovation.

In summary, 1-(2-ethoxyethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1696171-04-6) represents a versatile building block in modern chemistry. Its relevance spans drug discovery, sustainable synthesis, and advanced therapeutic modalities, making it a compound of enduring scientific and industrial value.

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